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Compound of Interest

Compound Name: PVZB1194

Cat. No.: B560447

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and regulatory compliance.
This guide provides essential safety and logistical information for the kinesin-5 inhibitor,
PVZB1194, with a focus on establishing a safe and compliant disposal plan.

Disclaimer: A Safety Data Sheet (SDS) for PVZB1194 is not publicly available. The information
herein is compiled from vendor product pages and data on analogous compounds. It is
imperative to consult the official SDS provided by the manufacturer and to confer with your
institution's Environmental Health and Safety (EHS) department for definitive disposal
guidance.

Core Safety and Handling Protocols

Given that PVZB1194 is an active pharmacological agent, it should be treated as a potentially
hazardous substance. Standard laboratory best practices for handling potent compounds
should be strictly followed.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are mandatory.
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Body Protection: A lab coat is required. Ensure it is fully buttoned.
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» Respiratory Protection: If handling the solid form and there is a risk of aerosolization, a
properly fitted respirator is recommended.

Engineering Controls:

e Handle PVZB1194 in a well-ventilated area, preferably within a chemical fume hood,
especially when working with the solid compound or preparing stock solutions.

General Handling Procedures:

» Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with eyes,
skin, or clothing.

o Hygiene: Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Recommended storage is at -20°C for long-term stability.

» Spill Management: In case of a spill, avoid generating dust. Carefully sweep up the solid
material or absorb solutions with an inert material and place it in a sealed container for
disposal.

PVZB1194: Summary of Known Properties

For ease of reference, the known quantitative data for PVZB1194 has been summarized in the
table below.
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Property Value Source
CAS Number 1141768-04-8 [1]
Molecular Formula C13H9F4NO2S [1]
Molecular Weight 319.27 g/mol [1]
Physical Form Solid [1]
Purity >98% (HPLC) 2]
Storage -20°C (long-term) [3]

N Soluble in DMSO and
Solubility ) ) [4]
Dimethylformamide

Disposal Workflow: A Step-by-Step Guide

The following workflow provides a logical procedure for determining the appropriate disposal
route for PVZB1194 and its associated waste.
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Start: PVZB1194 Waste Generated

Consult Manufacturer's SDS for Specific Disposal Instructions

SDS Available?

No

SDS Not Available or Unclear

Follow SDS Guidelines for Disposal

Characterize Waste Stream
(e.g., solid, in solvent, contaminated consumables)

Contact Institutional EHS Department

Provide EHS with All Known Information
(CAS No., Structure, Quantity, Solvent)

Follow EHS-Specific Disposal Protocol

End: Waste Disposed of Safely and Compliantly

Click to download full resolution via product page

Caption: A workflow for the proper disposal of PVZB1194.
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Experimental Protocols

While specific experimental protocols involving PVZB1194 are vast and varied, the following
provides a generalized methodology for preparing a stock solution, a common starting point for
many in vitro experiments.

Protocol: Preparation of a 10 mM Stock Solution in DMSO
¢ Pre-weighing Preparation:

o Allow the vial of solid PVZB1194 to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Calculate the required mass of PVZB1194 for your desired volume of 10 mM stock
solution using the molecular weight (319.27 g/mol ).

» Mass (mg) = 10 mmol/L * 0.001 L/mL * Volume (mL) * 319.27 g/mol
» Weighing:

o In a chemical fume hood, carefully weigh the calculated amount of PVZB1194 into a
sterile, conical tube or appropriate vial.

e Solubilization:
o Add the appropriate volume of anhydrous DMSO to the solid PVZB1194.

o Vortex or gently agitate the solution until the solid is completely dissolved. Gentle warming
in a water bath may be used if necessary, but monitor for any signs of degradation.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Signaling Pathway Context
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PVZB1194 is an inhibitor of Kinesin-5 (also known as KSP or Eg5), a motor protein essential
for the formation of a bipolar spindle during mitosis. Inhibition of Kinesin-5 leads to mitotic
arrest and, ultimately, can induce apoptosis in proliferating cells.

(Kinesin—S (KSP/EgSD

:

@ipolar Spindle Formation)

:

(Mitotic ProgressiorD

v

Click to download full resolution via product page

Caption: The inhibitory effect of PVZB1194 on the Kinesin-5 pathway.

By adhering to these safety protocols, utilizing the provided data, and following the established
workflow for disposal, researchers can handle PVZB1194 responsibly, ensuring both personal
safety and environmental compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560447#pvzb1194-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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